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Compound of Interest

Compound Name: Gluconic Acid

Cat. No.: B10763044 Get Quote

This technical guide provides a comprehensive overview of the structure, stereoisomers, and

analytical methodologies related to gluconic acid, tailored for researchers, scientists, and drug

development professionals.

Introduction to Gluconic Acid
Gluconic acid is a mild, non-corrosive, and non-toxic carboxylic acid with the chemical formula

C₆H₁₂O₇.[1] It is the oxidized form of glucose where the aldehyde group at the C1 position is

oxidized to a carboxylic acid group.[2] In aqueous solutions, gluconic acid exists in equilibrium

with its cyclic esters, primarily glucono-delta-lactone and to a lesser extent, glucono-gamma-

lactone. It is one of 16 possible stereoisomers of 2,3,4,5,6-pentahydroxyhexanoic acid.[3][4]

The naturally occurring and most common form is D-gluconic acid.

Chemical Structure of Gluconic Acid
The structure of gluconic acid consists of a six-carbon chain with a carboxylic acid group at

one end and a primary alcohol group at the other, with four secondary alcohol groups in

between. The stereochemistry of these chiral centers determines the specific isomer.

Fischer Projections
Fischer projections are a two-dimensional representation of a three-dimensional organic

molecule. They are particularly useful for representing the stereochemistry of carbohydrates

and their derivatives. In a Fischer projection, horizontal lines represent bonds projecting out of
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the plane of the paper towards the viewer, while vertical lines represent bonds projecting into

the plane of the paper away from the viewer.

Haworth Projections and Chair Conformations
In solution, gluconic acid can cyclize to form lactones (cyclic esters). The most stable of these

are the six-membered ring (pyranose-like) known as glucono-δ-lactone and the five-membered

ring (furanose-like) known as glucono-γ-lactone. These cyclic structures can be represented by

Haworth projections and, more accurately for the six-membered ring, by chair conformations.

Stereoisomers of Gluconic Acid
Gluconic acid has four chiral centers (carbons 2, 3, 4, and 5), which gives rise to 2⁴ = 16

possible stereoisomers. These are divided into eight pairs of enantiomers (D and L forms). The

stereoisomers of gluconic acid are named based on the parent aldohexose from which they

are derived through oxidation.

The 16 Stereoisomers of 2,3,4,5,6-
Pentahydroxyhexanoic Acid
Below are the Fischer projections for all 16 stereoisomers of 2,3,4,5,6-pentahydroxyhexanoic

acid.

D-Aldonic Acids:

D-Allonic acid

D-Altronic acid

D-Gluconic acid

D-Mannonic acid

D-Gulonic acid

D-Idonic acid

D-Galactonic acid
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D-Talonic acid

L-Aldonic Acids:

L-Allonic acid

L-Altronic acid

L-Gluconic acid

L-Mannonic acid

L-Gulonic acid

L-Idonic acid

L-Galactonic acid

L-Talonic acid

The relationship between these stereoisomers can be visualized as follows:
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Stereoisomeric Relationships of Gluconic Acid
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Physicochemical Properties
The physical and chemical properties of gluconic acid stereoisomers can vary. The following

table summarizes available data for some of the common isomers. Data for all 16 isomers is

not readily available in a consolidated source.

Property
D-Gluconic
Acid

L-Gluconic
Acid

D-Galactonic
Acid

D-Mannonic
Acid

Melting Point

(°C)
131[5] - - -

Specific Rotation

([\α]D)

-6.7° to +11.2°

(mutarotation)
- - -

Solubility in

Water
Freely soluble[5] - - -

pKa 3.86 - - -

Experimental Protocols
Synthesis of D-Gluconic Acid via Enzymatic Oxidation of
D-Glucose
This protocol describes the laboratory-scale synthesis of D-gluconic acid from D-glucose

using glucose oxidase and catalase.

Materials:

D-Glucose

Glucose oxidase (from Aspergillus niger)

Catalase (from bovine liver)

Sodium hydroxide (NaOH) solution (1 M)

Hydrochloric acid (HCl) solution (1 M)
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Phosphate buffer (0.1 M, pH 7.0)

Deionized water

Reaction vessel with stirring and pH control

Temperature-controlled water bath

Procedure:

Prepare the reaction mixture: Dissolve a known concentration of D-glucose (e.g., 100 g/L) in

the phosphate buffer in the reaction vessel.

Equilibrate the system: Place the reaction vessel in the water bath and allow the temperature

to equilibrate to the optimal temperature for the enzymes (typically 30-35 °C). Begin stirring

the solution.

Add enzymes: Add glucose oxidase and catalase to the reaction mixture. The optimal

enzyme concentration will depend on the specific activity of the enzyme preparations.

Monitor and control pH: The oxidation of glucose to gluconic acid will cause a decrease in

pH. Monitor the pH continuously and maintain it at a constant level (e.g., pH 6.0-7.0) by the

controlled addition of the NaOH solution.

Monitor reaction progress: The reaction can be monitored by measuring the consumption of

glucose using a glucose sensor or by HPLC analysis of aliquots taken from the reaction

mixture over time.

Reaction completion and work-up: Once the glucose concentration is negligible, the reaction

is complete. The resulting solution contains sodium gluconate. To obtain gluconic acid, the

solution can be acidified with HCl and the gluconic acid can be purified by crystallization or

chromatography.
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Enzymatic Synthesis of D-Gluconic Acid

Chiral Separation of Gluconic Acid Stereoisomers by
HPLC
The separation of the 16 stereoisomers of gluconic acid is a challenging analytical task that

typically requires chiral high-performance liquid chromatography (HPLC). A specific protocol for

the baseline separation of all 16 isomers is not readily available in the literature; however, the

following provides a general strategy and a starting point for method development.

Instrumentation and Columns:

HPLC system with a UV or refractive index (RI) detector.

Chiral stationary phase (CSP) column. Common choices for separating sugar acids include

polysaccharide-based columns (e.g., cellulose or amylose derivatives) or cyclodextrin-based

columns.

General Method Development Strategy:

Column Screening: Screen several different types of chiral columns (e.g., Chiralcel OD,

Chiralpak AD, Cyclobond) with a standard mixture of a few available stereoisomers to

identify a column that shows some selectivity.

Mobile Phase Optimization:

Normal Phase: A common starting point is a mobile phase consisting of a non-polar

solvent like hexane or heptane with a polar modifier such as isopropanol or ethanol. The

ratio of the modifier is a critical parameter to optimize. The addition of a small amount of
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an acidic modifier (e.g., trifluoroacetic acid) can improve peak shape for these acidic

analytes.

Reversed Phase: A mobile phase of water or buffer with an organic modifier like

acetonitrile or methanol can be used. The pH of the aqueous phase can significantly

influence the retention and selectivity.

Temperature Optimization: Column temperature can affect the efficiency and selectivity of

the separation. Investigate a range of temperatures (e.g., 10-40 °C).

Detection: Gluconic acid and its isomers lack a strong chromophore, making UV detection

challenging at standard wavelengths. Detection at low UV wavelengths (e.g., < 210 nm) or

the use of a refractive index detector is often necessary. Derivatization with a UV-active or

fluorescent tag can also be employed to enhance sensitivity.
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General Workflow for Chiral HPLC Separation

Conclusion
Gluconic acid and its 15 stereoisomers represent a complex family of sugar acids with

significant relevance in various scientific and industrial fields. Understanding their distinct

structures and developing robust analytical methods for their separation and identification are

crucial for their application in drug development and other research areas. This guide provides
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a foundational understanding and practical starting points for working with these challenging

but important molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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